Dimethoxane
Overview
Description
Dimethoxane is a clear, light yellow to light amber, slightly viscous liquid with a mustard-like odor . It is used as a preservative in gasoline, mineral oils, resin emulsions, inks, and water-based paints .
Molecular Structure Analysis
This compound belongs to the class of organic compounds known as phenothiazines . These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of two benzene rings joined by a para-thiazine ring .
Physical and Chemical Properties Analysis
This compound is a water-soluble compound . It has a mustard-like odor and appears as a clear, light yellow to light amber, slightly viscous liquid . It is combustible .
Scientific Research Applications
Antibacterial Activity
Dimethoxane, known as 6-acetoxy-2,4-dimethyl-l,3-dioxane, is primarily used as a preservative in cosmetic formulations. It demonstrates a broad-spectrum bactericidal action, which is stable across various factors like pH levels and in the presence of non-ionic surfactants. This makes it a potential candidate for preserving pharmaceutical systems (Woolfson, 1977).
Use in Electron Microscopy
This compound derivatives, specifically acidified 2,2-dimethoxypropane, have been used for chemically dehydrating biological tissues for electron microscopy. This method maintains the ultrastructural integrity of various tissues, offering a simpler and quicker alternative to traditional dehydration methods (Muller & Jacks, 1975).
Cleaner Synthetic Fuel
Dimethoxymethane, a derivative of this compound, is gaining attention as a diesel blend compound to reduce soot and nitrogen oxide formation in transportation fuels. It's produced through methanol oxidation and methanol condensation with formaldehyde, presenting an environmentally friendly alternative in the fuel industry (Sun, Delidovich, & Palkovits, 2019).
Esterification in Organic Chemistry
This compound derivatives, like 2,2-dimethoxypropane (DMP), have been utilized in the preparation of methyl esters. DMP reacts rapidly with water in the presence of strong acid to form methanol and acetone, acting as a water scavenger in esterification processes. This has simplified and sped up the esterification technique in organic chemistry (Radin, Hajra, & Akahori, 1960).
Inhibition of Corrosion
Certain this compound derivatives have been studied for their effectiveness as corrosion inhibitors, particularly for mild steel in acidic solutions. These studies have revealed that the methoxy groups in these compounds contribute to their ability to adsorb onto iron surfaces, thereby inhibiting corrosion (Chafiq et al., 2020).
Applications in Lith
ium-Ion BatteriesDimethoxypropane (DMP) has been evaluated as an additive in lithium-ion batteries. It showed promising results in forming passive films on graphite anode surfaces, enhancing the cyclic life and storage performance of the batteries, especially at high temperatures. This positions DMP as a potential additive for improving the efficiency and longevity of lithium-ion batteries (Chang et al., 2007).
Oxidation in Combustion Processes
The oxidation of dimethoxymethane has been studied in the context of combustion processes. Research in jet-stirred reactors has provided insights into the concentration profiles of various compounds during the oxidation process, contributing to the understanding of combustion mechanisms and potentially informing the development of cleaner combustion technologies (Daly et al., 2001).
Antifungal Properties
Research on this compound has revealed its potential as an antifungal agent. It demonstrated the ability to inhibit the mold phase of Coccidioides immitis at specific concentrations. Although its toxicity in mice was found to be high, it showed promise as a selective additive for isolation mediums in mycological studies (Orr & Tippets, 1970).
Catalysis in Chemical Synthesis
Dimethoxymethane has been synthesized from methanol with high conversion and selectivity over specially designed bifunctional catalysts. This process is significant for the catalytic conversion of methanol into useful chemical compounds, demonstrating the role of surface acidity in inhibiting the formation of by-products and enhancing the yield of the desired product (Fu & Shen, 2007).
Safety and Hazards
Future Directions
Dimethoxane was under re-evaluation by Health Canada’s Pest Management Regulatory Agency (PMRA) . The PMRA’s pesticide re-evaluation program considers potential risks as well as the value of pesticide products to ensure they continue to meet standards of modern science and current policy established to protect human health and the environment . The outcome of this re-evaluation could influence future directions for the use of this compound.
Properties
IUPAC Name |
(2,6-dimethyl-1,3-dioxan-4-yl) acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O4/c1-5-4-8(11-6(2)9)12-7(3)10-5/h5,7-8H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHMNXPYGVPEQSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(OC(O1)C)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O4 | |
Record name | DIMETHOXANE | |
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DSSTOX Substance ID |
DTXSID6020480 | |
Record name | Dimethoxane | |
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Molecular Weight |
174.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dimethoxane is a clear light yellow to light amber slightly viscous liquid with a mustard-like odor. (NTP, 1992), Yellow liquid; [Hawley] Mustard-like odor; [Merck Index] | |
Record name | DIMETHOXANE | |
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Record name | Dimethoxane | |
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Boiling Point |
367 °F at 760 mmHg (NTP, 1992), 74-75 °C @ 6 mm Hg | |
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Record name | DIMETHOXANE | |
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Flash Point |
142 °F (NTP, 1992), 61 °C | |
Record name | DIMETHOXANE | |
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Solubility |
Miscible (NTP, 1992), MISCIBLE WITH WATER, MANY ORG SOLVENTS | |
Record name | DIMETHOXANE | |
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Density |
1.0655 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.0655 @ 20 °C/4 DEG | |
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Vapor Pressure |
0.14 [mmHg] | |
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Color/Form |
LIQUID, CLEAR YELLOW TO LIGHT AMBER LIQUID | |
CAS No. |
828-00-2 | |
Record name | DIMETHOXANE | |
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Record name | 2,6-dimethyl-1,3-dioxan-4-yl acetate | |
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Record name | DIMETHOXANE | |
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Record name | DIMETHOXANE | |
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Melting Point |
less than -13 °F (NTP, 1992), FP: LESS THAN 25 °C | |
Record name | DIMETHOXANE | |
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